Cas no 497855-94-4 (5-Hydroxymethyl-4-methyl-1-propylimidazole)

• Product Name: 5-Hydroxymethyl-4-methyl-1-propylimidazole
• CAS No: 497855-94-4
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 932816
• Update Time: 2023-08-02

5-Hydroxymethyl-4-methyl-1-propylimidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-methanol,4-methyl-1-propyl-(9CI)
• CDTUTLRSUYWELV-UHFFFAOYSA-N
• 5-hydroxymethyl-4-methyl-1-propylimidazole
• (4-methyl-1-propyl-1H-imidazol-5-yl)methanol
• 5-Hydroxymethyl-4-methyl-1-propylimidazole

• Inchi： 1S/C8H14N2O/c1-3-4-10-6-9-7(2)8(10)5-11/h6,11H,3-5H2,1-2H3
• InChI Key： CDTUTLRSUYWELV-UHFFFAOYSA-N
• SMILES： OCC1=C(C)N=CN1CCC

Computed Properties

• Exact Mass: 154.111
• Monoisotopic Mass: 154.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38